Cas no 1401426-21-8 (Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate)

• Product Name: Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate
• CAS No: 1401426-21-8
• MF: C₁₁H₈NNaO₃S
• MW: 257.240892410278
• CID: 4698612
• Update Time: 2025-07-18

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate

• Inchi： 1S/C11H9NO3S.Na/c1-15-8-4-2-7(3-5-8)9-6-16-10(12-9)11(13)14;/h2-6H,1H3,(H,13,14);/q;+1/p-1
• InChI Key： BXZSEIJKLCGMKX-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NC(=C1)C1C=CC(=CC=1)OC.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 90.5

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate (CAS No. 1401426-21-8): An Overview of a Promising Compound in Medicinal Chemistry

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate (CAS No. 1401426-21-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate.

Chemical Structure and Properties

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate is characterized by its distinct chemical structure, which includes a thiazole ring and a methoxyphenyl substituent. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, while the methoxyphenyl group adds additional functional groups that can influence the compound's reactivity and biological activity. The sodium salt form of this compound enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

The molecular formula of Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate is C₁₀H₉NaO₃S, with a molecular weight of approximately 250.25 g/mol. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its physical properties, such as melting point and solubility, are crucial for its use in drug formulation and delivery systems.

Synthesis Methods

The synthesis of Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate involves several well-established chemical reactions. One common method involves the reaction of 4-methoxybenzaldehyde with thiourea to form the corresponding thiazole derivative. Subsequent carboxylation and sodium salt formation steps yield the final product. This synthetic route is highly reproducible and can be scaled up for industrial production.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for thiazole derivatives. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These improvements not only enhance the efficiency of the synthesis process but also align with sustainable manufacturing practices.

Biological Activities

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate has been extensively studied for its biological activities, which include antimicrobial, anti-inflammatory, and anticancer properties. These activities are attributed to the unique combination of functional groups within its molecular structure.

Antimicrobial Activity: Thiazole derivatives are known for their potent antimicrobial activity against a wide range of bacteria and fungi. Studies have shown that Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting cell wall synthesis and inhibiting essential enzymes involved in microbial metabolism.

Anti-inflammatory Activity: Inflammation is a complex biological response to injury or infection that can lead to various diseases if left unchecked. Research has demonstrated that Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Anticancer Activity: The anticancer potential of thiazole derivatives has been a focus of extensive research in recent years. Studies have shown that Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. Its mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Applications and Research Developments

The promising biological activities of Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate have led to its evaluation in preclinical studies for various therapeutic applications. Preclinical studies have demonstrated its efficacy in animal models of bacterial infections, inflammation, and cancer. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

In addition to its therapeutic potential, Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate has also been explored as a lead compound for drug discovery efforts. Researchers are actively investigating structural modifications to enhance its pharmacological properties and reduce potential side effects. For example, substituting different functional groups on the thiazole ring or modifying the methoxyphenyl group can lead to compounds with improved potency and selectivity.

Conclusion

Sodium 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate (CAS No. 1401426-21-8) is a promising compound with diverse biological activities that make it an attractive candidate for various therapeutic applications. Its unique chemical structure provides a foundation for further research into its mechanisms of action and potential clinical uses. As ongoing studies continue to uncover new insights into this compound's properties and applications, it holds great promise for advancing the field of medicinal chemistry and improving patient outcomes.